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Compound of Interest

4,4-Difluoropiperidine-2-carboxylic
Compound Name: o
aci

Cat. No.: B15092590

Get Quote

Executive Summary

4.,4-Difluoropiperidine-2-carboxylic acid (4,4-difluoropipecolic acid) is a critical fluorinated

scaffold in medicinal chemistry. Structurally, it serves as a lipophilic, metabolically stable
surrogate for proline and pipecolic acid. The introduction of the gem-difluoro group at the C4
position lowers the pKa of the amine, alters the ring pucker preference through the gauche
effect, and blocks oxidative metabolism at the typically labile C4 position.

This guide provides a comprehensive spectroscopic profile (NMR, MS, IR) and characterization
workflow for researchers synthesizing or utilizing this building block in peptide mimetics and
fragment-based drug design.

Compound Identity & Physicochemical Profile[1][2]
[31[4][5][6][7][8]1[°]
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Parameter

Data

IUPAC Name

4,4-Difluoropiperidine-2-carboxylic acid

Common Name

4,4-Difluoropipecolic acid

403503-73-1 (S-isomer); 1402664-50-9

CAS Number
(racemate)
C
H
Molecular Formula e
NO
Molecular Weight 165.14 g/mol
Monoisotopic Mass 165.0601

Physical State

White to off-white solid (typically isolated as HCI

salt)

Solubility

Highin H

O, MeOH; Low in CH
Cl

, Et

O

Synthesis & Isolation Context

Understanding the synthesis is prerequisite to interpreting the spectra, particularly for

identifying common impurities (e.g., elimination byproducts).

Standard Route: Deoxyfluorination of protected 4-oxopipecolic acid using DAST

(Diethylaminosulfur trifluoride) or Deoxo-Fluor®, followed by acid-mediated deprotection.
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Critical Impurity: The elimination product (4-fluoro-1,2,3,6-tetrahydropyridine derivative) is a
common contaminant if the fluorination temperature is uncontrolled. This alkene shows distinct
vinylic signals in

H NMR (

~5.5 ppm) which must be absent in the pure material.

Protected Deprotection 4,4-Difluoropiperidine-2-carboxylic Acid
4,4-Difluoro Intermediate (HCl/Dioxane or TFA) (HCI Salt)
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I

4-Oxopipecolic Acid Deoxyfluorination
(N-Boc, Ester Protected) (DAST/Deoxo-Fluor, DCM, 0°C) | -

Click to download full resolution via product page

Figure 1: Synthesis workflow highlighting the critical fluorination step where spectral validation
is required to rule out elimination byproducts.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR)

The gem-difluoro moiety creates a unique magnetic environment. The fluorine atoms are
diastereotopic due to the chiral center at C2, often resulting in complex splitting patterns.

F NMR (The Diagnostic Marker)

o Pattern: Two distinct signals (AB system) or a broad coalesced signal, depending on the
solvent and conformational exchange rate.

« Shift Range:
-95 to -110 ppm (relative to CFCI

).

e Coupling: Geminal coupling

Hz.
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« Interpretation: A single peak suggests rapid ring flipping or accidental equivalence. Two
doublets (AB quartet) confirm a rigid ring conformation or distinct diastereotopic
environments.

H NMR (Proton)
e -Proton (H2):

4.0 — 4.5 ppm. Appears as a doublet of doublets (dd) or multiplet. Deshielded by the adjacent
nitrogen and carboxylic acid.

e -Protons (H3):

2.4 — 2.9 ppm. These protons are vicinal to the electron-withdrawing fluorines and the chiral
center. They appear as complex multiplets due to coupling with H2, H4 (long range), and
strong coupling to

F.
e -Protons (H5):

2.1 — 2.4 ppm. Similar complexity to H3.
e -Protons (H6):

3.2 — 3.6 ppm. Multiplets typical of protons adjacent to an amine.

C NMR (Carbon)

+ C4 (Gem-difluoro carbon): The most diagnostic signal. It appears as a triplet due to coupling
with two equivalent (or near-equivalent) fluorines.

o Shift:

~115 - 120 ppm.
o Coupling:

Hz.

e C2 (Chiral center):
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~55 — 60 ppm.
e C=0 (Carboxyl):

~170 ppm.

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and provides fragmentation fingerprints
characteristic of the fluorinated ring.

 lonization Mode: ESI (+) (Electrospray lonization, Positive mode).
» Molecular lon:
o [M+H]
' m/z 166.1
o [M+Na]
:m/z 188.1
e Fragmentation Logic (MS/MS):
o Loss of HCOOH (46 Da): Common for carboxylic acids. Peak at m/z ~120.
o Loss of HF (20 Da): Characteristic of aliphatic fluorides.

o Ring Cleavage: Retro-Diels-Alder type fragmentation is suppressed by the saturated ring,
but loss of C2H2F2 fragments can occur at high collision energies.

Infrared Spectroscopy (IR)

IR is used primarily to confirm the oxidation state of the carbonyl and the presence of the C-F

bonds.
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Wavenumber (cm

Functional Group Description
)
) Broad, overlapping with N-H
O-H (Acid) 2800 — 3200
stretch.
C=0 (Acid) 1720 - 1750 Strong, sharp band.
) Medium intensity (if free base);
N-H (Amine) ~3400 ) )
broad ammonium band if salt.
Very strong. Often the
C-F Stretch 1100 — 1250 dominant feature in the

fingerprint region.

Experimental Protocols
Protocol A: Sample Preparation for NMR

To ensure sharp peaks and minimize exchange broadening of the amine/acid protons.

e Solvent Selection: Use DMSO-d

orD

O.

o Note: InD

O, the acidic and amine protons will exchange and disappear. Use DMSO-d

if observing the N-H/O-H signals is required.

e Concentration: Dissolve 5-10 mg of the HCI salt in 0.6 mL of solvent.

o Reference: Use TMS (0 ppm) or residual solvent peak (DMSO: 2.50 ppm).

e Acquisition:

o Run
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F NMR without proton decoupling first to observe F-H couplings, then with decoupling to
simplify the spectrum for integration.

Protocol B: LC-MS Identification

e Column: C18 Reverse Phase (e.g., Agilent Zorbax or Phenomenex Luna).
e Mobile Phase:

o A: Water + 0.1% Formic Acid.

o B: Acetonitrile + 0.1% Formic Acid.

e Gradient: 5% B to 95% B over 5 minutes. (The compound is polar and will elute early,
typically < 2.0 min).

e Detection: UV at 210 nm (weak absorbance due to lack of chromophore) and MS (ESI+).

Logical Characterization Workflow
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Isolated Sample
(White Solid)

LC-MS (ESI+)
Target: m/z 166 [M+H]+
ass Correct
1H NMR (DMSO-d6)
Check: Absence of Alkene (5.5 ppm)
urity >95%

19F NMR
Check: Gem-difluoro signal (-100 ppm)

Pattern Correct

13C NMR
Check: Triplet at ~118 ppm (C-F coupling)

Structure Confirmed?

Click to download full resolution via product page

Figure 2: Step-by-step decision tree for validating the structural identity of 4,4-
difluoropiperidine-2-carboxylic acid.
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e Fluorination Methodology
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Trifluoride (DAST). Synthesis, 2002(17), 2561-2578.

» To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 4,4-
Difluoropiperidine-2-carboxylic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15092590/docs#technical-guide-spectroscopic-
characterization-of-4-4-difluoropiperidine-2-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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